Cas no 1804416-98-5 (Ethyl 2,6-dibromo-3-fluorobenzoate)
1804416-98-5 structure
Product Name:Ethyl 2,6-dibromo-3-fluorobenzoate
CAS No:1804416-98-5
MF:C9H7Br2FO2
MW:325.95708489418
CID:4706262
Update Time:2023-08-15
Ethyl 2,6-dibromo-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,6-dibromo-3-fluorobenzoate
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- Inchi： 1S/C9H7Br2FO2/c1-2-14-9(13)7-5(10)3-4-6(12)8(7)11/h3-4H,2H2,1H3
- InChI Key： CJRZKZAOYITLAV-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(C=1C(=O)OCC)Br)F
Computed Properties
- Exact Mass: 325.878
- Monoisotopic Mass: 323.88
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Ethyl 2,6-dibromo-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016952-250mg |
Ethyl 2,6-dibromo-3-fluorobenzoate |
1804416-98-5 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013016952-500mg |
Ethyl 2,6-dibromo-3-fluorobenzoate |
1804416-98-5 | 97% | 500mg |
790.55 USD | 2021-06-25 | |
| Alichem | A013016952-1g |
Ethyl 2,6-dibromo-3-fluorobenzoate |
1804416-98-5 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
Ethyl 2,6-dibromo-3-fluorobenzoate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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